1-(2,3-Difluoro-4-hydroxyphenyl)propan-1-one
Description
1-(2,3-Difluoro-4-hydroxyphenyl)propan-1-one (CAS: 1538047-50-5) is an aromatic hydroxyketone with the molecular formula C₉H₈F₂O₂ and a molecular weight of 186.16 g/mol . Structurally, it features a propanone backbone attached to a 2,3-difluoro-4-hydroxyphenyl ring. This compound is of interest in medicinal and agrochemical research due to the pharmacological relevance of fluorinated aromatic ketones .
Properties
Molecular Formula |
C9H8F2O2 |
|---|---|
Molecular Weight |
186.15 g/mol |
IUPAC Name |
1-(2,3-difluoro-4-hydroxyphenyl)propan-1-one |
InChI |
InChI=1S/C9H8F2O2/c1-2-6(12)5-3-4-7(13)9(11)8(5)10/h3-4,13H,2H2,1H3 |
InChI Key |
JXNHERNGHLTOSA-UHFFFAOYSA-N |
Canonical SMILES |
CCC(=O)C1=C(C(=C(C=C1)O)F)F |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions: The synthesis of 1-(2,3-Difluoro-4-hydroxyphenyl)propan-1-one typically involves the reaction of 2,3-difluorophenol with propanone under specific conditions. The reaction is often catalyzed by acids or bases to facilitate the formation of the desired product. The reaction conditions, such as temperature and solvent, can significantly influence the yield and purity of the compound.
Industrial Production Methods: In an industrial setting, the production of 1-(2,3-Difluoro-4-hydroxyphenyl)propan-1-one may involve large-scale chemical reactors and optimized reaction conditions to ensure high efficiency and cost-effectiveness. The use of continuous flow reactors and advanced purification techniques can further enhance the production process.
Chemical Reactions Analysis
Types of Reactions: 1-(2,3-Difluoro-4-hydroxyphenyl)propan-1-one undergoes various chemical reactions, including:
Oxidation: The hydroxyl group can be oxidized to form corresponding ketones or aldehydes.
Reduction: The carbonyl group can be reduced to form alcohols.
Substitution: The fluorine atoms can be substituted with other functional groups under appropriate conditions.
Common Reagents and Conditions:
Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).
Reduction: Reducing agents such as sodium borohydride (NaBH4) and lithium aluminum hydride (LiAlH4) are often used.
Substitution: Nucleophilic substitution reactions can be carried out using reagents like sodium hydroxide (NaOH) or potassium tert-butoxide (KOtBu).
Major Products: The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation of the hydroxyl group can yield ketones, while reduction of the carbonyl group can produce alcohols.
Scientific Research Applications
1-(2,3-Difluoro-4-hydroxyphenyl)propan-1-one has a wide range of applications in scientific research, including:
Chemistry: It is used as a building block in the synthesis of more complex organic molecules.
Biology: The compound’s unique structure makes it a valuable tool in studying enzyme interactions and metabolic pathways.
Industry: Used in the production of specialty chemicals and materials with specific properties.
Mechanism of Action
The mechanism of action of 1-(2,3-Difluoro-4-hydroxyphenyl)propan-1-one involves its interaction with specific molecular targets and pathways. The hydroxyl and fluorine groups play a crucial role in its reactivity and binding affinity to target molecules. The compound can modulate enzyme activity, influence metabolic pathways, and interact with cellular receptors, leading to various biological effects.
Comparison with Similar Compounds
Structural Comparisons
The following table highlights structural differences between 1-(2,3-Difluoro-4-hydroxyphenyl)propan-1-one and analogous aromatic hydroxyketones:
Key Observations :
- Substituent Effects: Fluorine atoms at the 2,3-positions (target compound) create strong electron-withdrawing effects, increasing acidity of the hydroxyl group compared to non-fluorinated analogs. Bromine and chlorine substituents (as in C₉H₉BrClO) introduce bulkier halogens, altering steric interactions .
- Functional Group Variations : Replacing the hydroxyl group with ethoxy (e.g., 4-Ethoxy-3,5-difluoro analog) reduces hydrogen-bonding capacity, impacting solubility and biological target interactions .
Physical and Chemical Properties
Notes:
Biological Activity
1-(2,3-Difluoro-4-hydroxyphenyl)propan-1-one is an organic compound characterized by its unique structure, which includes a propanone functional group and a phenolic structure with difluorinated and hydroxyl substituents. This compound has garnered attention in pharmacological research due to its potential biological activities, including antioxidant, anti-inflammatory, and anticancer properties.
Chemical Structure and Properties
- Molecular Formula : C₉H₈F₂O₂
- Molecular Weight : Approximately 186.158 g/mol
- Functional Groups :
- Hydroxyl group (-OH) at the para position enhances hydrogen bonding and biological activity.
- Difluoro substituents at the 2 and 3 positions increase lipophilicity and may improve binding affinity to biological targets.
Biological Activities
1. Antioxidant Activity
The presence of the hydroxyl group in 1-(2,3-Difluoro-4-hydroxyphenyl)propan-1-one contributes to its ability to donate hydrogen atoms, neutralizing free radicals and preventing oxidative damage to cells. This property is crucial in mitigating oxidative stress-related diseases.
2. Anti-inflammatory Activity
Research indicates that this compound can inhibit the production of pro-inflammatory cytokines and enzymes, thereby reducing inflammation. Such activity is beneficial in treating conditions like arthritis and other inflammatory diseases.
3. Anticancer Potential
Preliminary studies suggest that compounds similar to 1-(2,3-Difluoro-4-hydroxyphenyl)propan-1-one exhibit selective estrogen receptor modulator (SERM) activity. This interaction may influence estrogen receptor pathways, which are critical in various cancers, particularly breast cancer.
The biological activities of 1-(2,3-Difluoro-4-hydroxyphenyl)propan-1-one are attributed to its interaction with various molecular targets:
- Antioxidant Mechanism : The hydroxy group acts as a hydrogen donor, neutralizing free radicals.
- Anti-inflammatory Mechanism : The compound inhibits key enzymes involved in the inflammatory response.
- Anticancer Mechanism : By modulating estrogen receptor activity, it may alter gene expression related to cell proliferation and apoptosis.
Case Studies
- Cytotoxicity Against Cancer Cells
-
Antioxidant Efficacy
- In vitro assays indicated that 1-(2,3-Difluoro-4-hydroxyphenyl)propan-1-one exhibited notable antioxidant activity, with IC50 values comparable to established antioxidants .
Data Table: Biological Activities of 1-(2,3-Difluoro-4-hydroxyphenyl)propan-1-one
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